Cas no 84777-72-0 (trisodium bis[2-[4-[[1-(4-chlorophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]azo]-3-hydroxybenzoyl]benzoato(3-)]chromate(3-))

• Product name: trisodium bis[2-[4-[[1-(4-chlorophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]azo]-3-hydroxybenzoyl]benzoato(3-)]chromate(3-)
• CAS No: 84777-72-0
• MF: C₄₈H₃₂Cl₂CrN₈Na₃O₁₀
• MW: 1072.68670272827
• CID: 888222

trisodium bis[2-[4-[[1-(4-chlorophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]azo]-3-hydroxybenzoyl]benzoato(3-)]chromate(3-) Chemical and Physical Properties

Names and Identifiers

• trisodium bis[2-[4-[[1-(4-chlorophenyl)-4,5-dihydro-3-methyl-5-oxo-1h-pyrazol-4-yl]azo]-3-hydroxybenzoyl]benzoato(3-)]chromate(3-)
• Trisodium bis(2-(4-((1-(4-chlorophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl)azo)-3-hydroxybenzoyl)benzoato(3-))chromate(3-)
• CID 119057715
• Einecs 284-101-7
• trisodium bis[2-[4-[[1-(4-chlorophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]azo]-3-hydroxybenzoyl]benzoato(3-)]chromate(3-)

• Inchi： 1S/2C24H16ClN4O5.Cr.3Na/c2*1-13-21(23(32)29(28-13)16-9-7-15(25)8-10-16)27-26-19-11-6-14(12-20(19)30)22(31)17-4-2-3-5-18(17)24(33)34;;;;/h2*2-12,30H,1H3,(H,33,34);;;;/q2*-1;;3*+1/b2*27-26+;;;;
• InChI Key： YOAYPMJEVJNOPJ-DHYHKMHWSA-N
• SMILES： [Cr].ClC1C=CC(=CC=1)N1C([C-](C(C)=N1)/N=N/C1C=CC(C(C2C=CC=CC=2C(=O)O)=O)=CC=1O)=O.ClC1C=CC(=CC=1)N1C([C-](C(C)=N1)/N=N/C1C=CC(C(C2C=CC=CC=2C(=O)O)=O)=CC=1O)=O.[Na+].[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 72
• Rotatable Bond Count: 2
• Complexity: 1860
• Topological Polar Surface Area: 264